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Compound of Interest

Compound Name: Butyramidine hydrochloride

Cat. No.: B1281618

Technical Guide: Butyramidine Hydrochloride

For Researchers, Scientists, and Drug Development Professionals

Introduction

Butyramidine hydrochloride is an organic compound belonging to the class of amidines.
While specific detailed research on the biological activity of Butyramidine hydrochloride is
limited in publicly available literature, the amidine functional group is a significant
pharmacophore in medicinal chemistry.[1] Compounds containing the amidine moiety have
been investigated for a wide range of therapeutic applications, including as antimicrobial,
antiviral, antifungal, and antiparasitic agents.[2] This guide provides a summary of the known
properties of Butyramidine hydrochloride and explores the potential biological activities and
mechanisms of action based on the broader class of amidine-containing compounds.

Chemical and Physical Properties

The definitive Chemical Abstracts Service (CAS) number for Butyramidine hydrochloride is
3020-81-3.[3][4][5][6] An alternative CAS number for the free base form, Butyramidine, is 107-
90-4.[4]
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Property Value Source

CAS Number 3020-81-3 [3][4][5][6]

Molecular Formula C4H11CIN2 [3]

Molecular Weight 122.6 g/mol [31[4]

Synonyms Butanimi.dér'nide hydr.ochloride, B3]
Butyramidinium chloride

1D NMR Spectra Available [7]

IR Spectra Available [7]

Potential Biological Activity and Mechanism of
Action (Inferred from Amidine Class)

While specific signaling pathways involving Butyramidine hydrochloride have not been

elucidated, the broader class of amidines exhibits several known biological activities and

mechanisms of action. These compounds are particularly noted for their ability to interact with

biological macromolecules like DNA and proteins.[2]

Potential Activities of Amidine Compounds:

Biological Activity

Description

Antimicrobial

Active against various bacteria, fungi, and

protozoa.[2]

Antiparasitic

Effective against intracellular parasites such as

Leishmania and Trypanosoma.[8]

Enzyme Inhibition

Some amidine-based compounds are known to
be inhibitors of enzymes like beta-site amyloid

precursor protein cleaving enzyme 1 (BACE1).

[9]

© 2025 BenchChem. All rights reserved.

2/7 Tech Support


https://www.chemicalbook.com/ChemicalProductProperty_US_CB9301986.aspx
https://www.lgcstandards.com/US/en/Butyramidine-Hydrochloride/p/TRC-B810008?queryID=bf310de902fbb0fa4be2846670227e37
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB9301986.htm?N=United%20States
https://www.drugfuture.com/gsrs/substance/ut97y99lqu
https://www.chemicalbook.com/ChemicalProductProperty_US_CB9301986.aspx
https://www.chemicalbook.com/ChemicalProductProperty_US_CB9301986.aspx
https://www.lgcstandards.com/US/en/Butyramidine-Hydrochloride/p/TRC-B810008?queryID=bf310de902fbb0fa4be2846670227e37
https://www.chemicalbook.com/ChemicalProductProperty_US_CB9301986.aspx
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB9301986.htm?N=United%20States
https://pubchem.ncbi.nlm.nih.gov/compound/Butyramidine_-hydrochloride
https://pubchem.ncbi.nlm.nih.gov/compound/Butyramidine_-hydrochloride
https://www.benchchem.com/product/b1281618?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC11336351/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11336351/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3815587/
https://pubmed.ncbi.nlm.nih.gov/24704031/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1281618?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

The primary mechanism of action for many biologically active amidines is their ability to bind to
the minor groove of DNA, particularly at AT-rich sequences.[2] This interaction can interfere
with DNA replication and transcription, leading to cell death. The cationic nature of the
amidinium ion, formed at physiological pH, facilitates this binding through electrostatic
interactions and hydrogen bonding with the DNA backbone.[2]

Cellular Environment

S ——
DNA Double Helix

Click to download full resolution via product page

Conceptual pathway of amidine-based DNA interaction.

Experimental Protocols

Due to the lack of specific published research on Butyramidine hydrochloride, a detailed
experimental protocol for its biological evaluation is not available. However, a general protocol
for the synthesis of amidines is presented below. This can serve as a starting point for
researchers interested in producing Butyramidine hydrochloride or its derivatives for further
study.

General Protocol for Amidine Synthesis via Nucleophilic Addition:

This protocol is based on a copper-catalyzed method for the preparation of amidines from
nitriles and amines.[1]

e Reaction Setup: In a reaction vessel, combine the starting nitrile (e.g., butyronitrile), the
amine (e.g., ammonia or an ammonium salt), a copper catalyst (e.g., CuCl), a base (e.g.,
Cs2CO03), and a ligand (e.qg., 2,2'-bipyridine).[1]
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» Solvent: Add a suitable solvent, such as 2,2,2-trifluoroethanol (TFE).[1]

e Reaction Conditions: Heat the mixture to 100 °C under an oxygen atmosphere and stir until
the reaction is complete, as monitored by an appropriate technique (e.g., TLC or GC-MS).[1]

e Workup and Purification: After the reaction is complete, cool the mixture to room
temperature. The product can be isolated and purified using standard techniques such as
extraction, chromatography, and recrystallization.
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General Amidine Synthesis Workflow

Combine Reactants:
- Nitrile (e.g., Butyronitrile)
- Amine Source
- CuCl, Cs2CO0g3, 2,2'-bipyridine
- TFE Solvent

:

Heat to 100°C >
under O2 atmospher

Incomplete

Monitor Reaction
(TLC, GC-MS)

- Coolto RT
- Extraction

Purification:
- Chromatography
- Recrystallization
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A generalized workflow for amidine synthesis.
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Conclusion

Butyramidine hydrochloride, identified by CAS number 3020-81-3, is a member of the
pharmacologically significant amidine class of compounds. While direct research on this
specific molecule is sparse, the known activities of other amidines suggest potential for
Butyramidine hydrochloride in antimicrobial and antiparasitic drug discovery. The primary
inferred mechanism of action is through DNA minor groove binding, a hallmark of many cationic
amidine compounds. Further research is warranted to elucidate the specific biological activities,
signaling pathways, and therapeutic potential of Butyramidine hydrochloride. The provided
general synthesis protocol offers a basis for producing this compound for investigational
studies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. mdpi.com [mdpi.com]

2. Amidine containing compounds: Antimicrobial activity and its potential in combating
antimicrobial resistance - PMC [pmc.ncbi.nlm.nih.gov]

¢ 3.3020-81-3 CAS MSDS (Butyramidine hydrochloride) Melting Point Boiling Point Density
CAS Chemical Properties [chemicalbook.com]

e 4. Buy Online CAS Number 3020-81-3 - TRC - Butyramidine Hydrochloride | LGC Standards
[lgcstandards.com]

» 5. Butyramidine hydrochloride | 3020-81-3 [amp.chemicalbook.com]
e 6. BUTYRAMIDINE HYDROCHLORIDE [drugfuture.com]

e 7. Butyramidine, hydrochloride | C4H11CIN2 | CID 18181 - PubChem
[pubchem.ncbi.nim.nih.gov]

» 8. Novel amidines and analogues as promising agents against intracellular parasites: a
systematic review - PMC [pmc.ncbi.nim.nih.gov]

¢ 9. The evolution of amidine-based brain penetrant BACEL1 inhibitors - PubMed
[pubmed.ncbi.nim.nih.gov]

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b1281618?utm_src=pdf-body
https://www.benchchem.com/product/b1281618?utm_src=pdf-body
https://www.benchchem.com/product/b1281618?utm_src=pdf-body
https://www.benchchem.com/product/b1281618?utm_src=pdf-custom-synthesis
https://www.mdpi.com/2673-4583/3/1/132
https://pmc.ncbi.nlm.nih.gov/articles/PMC11336351/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11336351/
https://www.chemicalbook.com/ChemicalProductProperty_US_CB9301986.aspx
https://www.chemicalbook.com/ChemicalProductProperty_US_CB9301986.aspx
https://www.lgcstandards.com/US/en/Butyramidine-Hydrochloride/p/TRC-B810008?queryID=bf310de902fbb0fa4be2846670227e37
https://www.lgcstandards.com/US/en/Butyramidine-Hydrochloride/p/TRC-B810008?queryID=bf310de902fbb0fa4be2846670227e37
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB9301986.htm?N=United%20States
https://www.drugfuture.com/gsrs/substance/ut97y99lqu
https://pubchem.ncbi.nlm.nih.gov/compound/Butyramidine_-hydrochloride
https://pubchem.ncbi.nlm.nih.gov/compound/Butyramidine_-hydrochloride
https://pmc.ncbi.nlm.nih.gov/articles/PMC3815587/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3815587/
https://pubmed.ncbi.nlm.nih.gov/24704031/
https://pubmed.ncbi.nlm.nih.gov/24704031/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1281618?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

 To cite this document: BenchChem. [What is the CAS number for Butyramidine
hydrochloride?]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1281618#what-is-the-cas-number-for-butyramidine-
hydrochloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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